Cas no 24652-62-8 (benzaldehyde, 2-methyl-, oxime, (e)- (9ci))

• Product Name: benzaldehyde, 2-methyl-, oxime, (e)- (9ci)
• CAS No: 24652-62-8
• MF: C₈H₉NO
• MW: 135.163161993027
• CID: 913245
• PubChem ID: 6904185
• Update Time: 2025-04-19

benzaldehyde, 2-methyl-, oxime, (e)- (9ci) Chemical and Physical Properties

Names and Identifiers

• benzaldehyde, 2-methyl-, oxime, (e)- (9ci)
• (E)-N-Hydroxy-1-(2-methylphenyl)methanimine
• (E)-2-methylbenzaldehyde oxime
• (E)-2-methylbenzaldoxime
• 2-methylbenzaldeh
• 2-methyl-benzaldehyde (E)-oxime
• 2-methylbenzaldehyde methyl imine
• 2-methylbenzaldehyde oxime
• 2-methyl-benzaldehyde seqtrans-oxime
• CTK0E3053
• Methanamine, N-[(2-methylphenyl)methylene]-
• N-(2-Methyl-benzyliden)-methylamin
• N-(2-methylbenzylidene)methanamine
• N-< 2-Methyl-benzyliden> -methylamin
• O-methylbenzaldehyde oxime
• SureCN9583273
• SCHEMBL406150
• NCGC00322303-01
• (E)-N-(o-tolyl-methylene)-hydroxylamine
• (NE)-N-[(2-methylphenyl)methylidene]hydroxylamine
• AKOS001042302
• Benzaldehyde, 2-methyl-, oxime
• HMS1783E14
• EN300-15702
• Z49568554
• N-[(2-methylphenyl)methylidene]hydroxylamine
• 2-Methylbenzaldehydeoxime
• e-tolualdoxime
• 14683-79-5
• AB01317140-02
• 24652-62-8

• Inchi： 1S/C8H9NO/c1-7-4-2-3-5-8(7)6-9-10/h2-6,10H,1H3/b9-6+
• InChI Key： ARLLNMVPNCXCIM-RMKNXTFCSA-N
• SMILES： O/N=C/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.6Ų

Experimental Properties

• PSA: 32.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes